BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for AZD-9574
Cell Permeability Assay

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZD-9574-acid

Cat. No.: B15586719

For Researchers, Scientists, and Drug Development
Professionals

Introduction

AZD-9574 is a potent and selective inhibitor of Poly(ADP-ribose) polymerase 1 (PARP1), a key
enzyme in the DNA damage response (DDR) pathway.[1][2][3][4][5][6] By inhibiting PARP1,
AZD-9574 prevents the repair of DNA single-strand breaks, which can lead to the formation of
more lethal double-strand breaks, particularly in cancer cells with deficiencies in other DNA
repair pathways like homologous recombination repair (HRR).[7][8][9] This mechanism of
action, known as synthetic lethality, makes PARP inhibitors a promising therapeutic strategy for
cancers with BRCA1/2 mutations and other HRD backgrounds.[8][9]

A critical characteristic of AZD-9574 is its ability to penetrate the central nervous system (CNS),
making it a potential treatment for primary brain tumors and brain metastases.[2][10][11][12]
The cell permeability of a drug is a crucial factor determining its bioavailability and ability to
reach its intracellular target. AZD-9574 has been specifically designed for improved
permeability and reduced efflux by transporters such as P-glycoprotein (P-gp) and Breast
Cancer Resistance Protein (BCRP).[8][10][13] In vitro permeability assays, such as those using
Caco-2 and MDCK cell lines, are essential for evaluating these properties.[8][13]

These application notes provide a detailed protocol for assessing the cell permeability and
efflux potential of AZD-9574 and its metabolites using the Caco-2 cell permeability assay as a
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Caco-2 Permeability Assay Workflow
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to form a monolayer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.medchemexpress.com/azd-9574.html
https://pubmed.ncbi.nlm.nih.gov/37967136/
https://pubmed.ncbi.nlm.nih.gov/37967136/
https://aacrjournals.org/clincancerres/article/30/7/1338/741831/Preclinical-Characterization-of-AZD9574-a-Blood
https://www.researchgate.net/figure/AZD9574-selectively-inhibits-and-traps-PARP1-A-Chemical-structure-of-AZD9574-B_fig1_375669492
https://www.nmsgroup.it/wp-content/uploads/2025/02/Ref26.pdf
https://www.researchgate.net/publication/375669492_Preclinical_Characterization_of_AZD9574_a_Blood-Brain_Barrier_Penetrant_Inhibitor_of_PARP1
https://clinicaltrials.eu/drug/azd9574/
https://acs.digitellinc.com/p/s/discovery-and-first-structural-disclosure-of-azd9574-a-cns-penetrant-parp1-selective-inhibitor-454731
https://acs.digitellinc.com/p/s/discovery-and-first-structural-disclosure-of-azd9574-a-cns-penetrant-parp1-selective-inhibitor-454731
https://www.withpower.com/trial/phase-2-neoplasms-5-2022-e4c4a
https://www.withpower.com/trial/phase-2-neoplasms-5-2022-e4c4a
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.4c01725
https://www.researchgate.net/figure/AZD9574-penetrates-the-BBB-A-and-B-Unbound-brain-and-plasma-concentrations-and-derived_fig2_375669492
https://www.bioworld.com/articles/687826-azd-9574-a-selective-parp1-inhibitor-suitable-for-cancer-treatment?v=preview
https://www.researchgate.net/publication/361352032_Abstract_6302_Structure-based_and_property-based_drug_design_of_AZD9574_a_CNS_penetrant_PARP1_selective_inhibitor_and_trapper
https://www.benchchem.com/product/b15586719#azd-9574-acid-cell-permeability-assay
https://www.benchchem.com/product/b15586719#azd-9574-acid-cell-permeability-assay
https://www.benchchem.com/product/b15586719#azd-9574-acid-cell-permeability-assay
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15586719?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

